Cas no 1183031-46-0 (4-Bromo-2-((tert-butoxy)carbonylamino)benzoic Acid)

• Product Name: 4-Bromo-2-((tert-butoxy)carbonylamino)benzoic Acid
• CAS No: 1183031-46-0
• MF: C₁₂H₁₄BrNO₄
• MW: 316.147862911224
• MDL: MFCD12874244
• CID: 1005820
• PubChem ID: 47003416
• Update Time: 2025-07-21

4-Bromo-2-((tert-butoxy)carbonylamino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-([(TERT-BUTOXY)CARBONYL]AMINO)BENZOIC ACID
• 4-Bromo-2-((tert-butoxycarbonyl)amino)benzoic acid
• 4-bromo-2-[(tert-butoxycarbonyl)amino]benzoic acid
• MFCD12874244
• 1183031-46-0
• SS-5123
• SCHEMBL15932760
• AKOS010140572
• KGGVXTYYRWMJCI-UHFFFAOYSA-N
• Z607862432
• CS-0416151
• CHEMBL4999372
• 4-bromo-2-tert-butoxycarbonylamino-benzoic acid
• EN300-65937
• 2-tert-Butoxycarbonylamino-4-bromo-benzoic acid
• 4-bromo-2-{[(tert-butoxy)carbonyl]amino}benzoic acid
• 4-Bromo-2-((tert-butoxycarbonyl)amino)benzoicacid
• F87750
• 4-bromo-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• 4-Bromo-2-((tert-butoxy)carbonylamino)benzoic Acid

• MDL： MFCD12874244
• Inchi： 1S/C12H14BrNO4/c1-12(2,3)18-11(17)14-9-6-7(13)4-5-8(9)10(15)16/h4-6H,1-3H3,(H,14,17)(H,15,16)
• InChI Key： KGGVXTYYRWMJCI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 315.011
• Monoisotopic Mass: 315.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 3.3

Additional information on 4-Bromo-2-((tert-butoxy)carbonylamino)benzoic Acid

Introduction to 4-Bromo-2-((tert-butoxy)carbonylamino)benzoic Acid (CAS No. 1183031-46-0) and Its Applications in Modern Chemical Biology

4-Bromo-2-((tert-butoxy)carbonylamino)benzoic acid, identified by the chemical compound identifier CAS No. 1183031-46-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its brominated aromatic ring and protected amino group, serves as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural features make it particularly valuable in the development of novel therapeutic agents and in the exploration of drug-target interactions.

The molecular structure of 4-bromo-2-((tert-butoxy)carbonylamino)benzoic acid consists of a benzoic acid core substituted with a bromine atom at the 4-position and an N-Boc (tert-butoxycarbonyl) protected amino group at the 2-position. This configuration provides a reactive site for further functionalization while protecting the amino group from unwanted side reactions. Such structural attributes are highly advantageous in medicinal chemistry, where precise control over reactivity and stability is paramount.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. 4-Bromo-2-((tert-butoxy)carbonylamino)benzoic acid has emerged as a key building block in this endeavor. Its bromine substituent allows for easy modification via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic structures. These reactions are pivotal in generating libraries of compounds for high-throughput screening, a strategy widely employed in drug discovery pipelines.

Moreover, the N-Boc protection on the amino group ensures that the compound remains stable under various reaction conditions while preventing unwanted interactions with acidic or nucleophilic reagents. This stability is crucial during multi-step syntheses, where maintaining functional group integrity is essential for achieving high yields and purity. The ability to deprotect the N-Boc group under mild acidic conditions further enhances its utility, allowing for selective activation of the amino function when needed.

One of the most compelling applications of 4-bromo-2-((tert-butoxy)carbonylamino)benzoic acid is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in diseases such as cancer, inflammation, and autoimmune disorders. By designing molecules that specifically inhibit aberrant kinase activity, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of 4-bromo-2-((tert-butoxy)carbonylamino)benzoic acid make it an ideal scaffold for modulating kinase function.

Recent studies have demonstrated its potential in inhibiting Janus kinases (JAKs), which are involved in inflammatory responses. For instance, derivatives of 4-bromo-2-((tert-butoxy)carbonylamino)benzoic acid have been shown to exhibit potent JAK inhibition by binding to their ATP-binding pockets. This binding mode has been validated through X-ray crystallography studies, providing insights into how these compounds modulate kinase activity at the molecular level. Such structural insights are invaluable for optimizing lead compounds into viable drug candidates.

Another area where 4-bromo-2-((tert-butoxy)carbonylamino)benzoic acid has shown promise is in the development of protease inhibitors. Proteases are enzymes that cleave peptide bonds and are essential in various biological processes, including protein turnover and signal transduction. Dysregulation of protease activity is associated with numerous diseases, making them attractive targets for therapeutic intervention. The benzoic acid moiety in 4-bromo-2-((tert-butoxy)carbonylamino)benzoic acid provides a suitable platform for designing protease inhibitors by allowing covalent bond formation with active site residues.

In particular, research has focused on developing inhibitors targeting matrix metalloproteinases (MMPs), which are involved in tissue degradation and remodeling. By designing molecules that selectively inhibit MMPs, researchers aim to develop treatments for conditions such as osteoarthritis and cancer metastasis. The bromine substituent in 4-bromo-2-((tert-butoxy)carbonylamino)benzoic acid facilitates the introduction of warhead groups that can covalently modify the protease's active site, leading to potent inhibition.

The versatility of 4-bromo-2-((tert-butoxy)carbonylamino)benzoic acid extends beyond its role as an intermediate in drug synthesis. It has also been utilized in biochemical assays to study enzyme kinetics and mechanism-based inhibition. For example, its ability to undergo facile derivatization allows researchers to generate probes that report on enzyme activity or identify novel interactors within cellular pathways. Such tools are invaluable for understanding complex biological systems at a molecular level.

Advances in synthetic methodologies have further enhanced the utility of 4-bromo-2-((tert-butoxy)carbonylamino)benzoic acid. Techniques such as flow chemistry have enabled rapid parallel synthesis of derivatives, accelerating the discovery process. Additionally, computational methods like molecular docking and virtual screening have been employed to predict binding affinities and optimize lead structures before experimental validation. These technologies have significantly reduced the time and cost associated with developing novel therapeutics.

The future prospects for 4-bromo-2-((tert-butoxy)carbonylamino)benzoic acid are promising, with ongoing research exploring its potential in emerging fields such as epigenetics and gene therapy. Its structural features make it an excellent candidate for designing small molecules that modulate epigenetic enzymes like histone deacetylases (HDACs). By inhibiting or activating these enzymes, researchers aim to develop treatments for neurological disorders and cancers driven by epigenetic dysregulation.

In conclusion,4-Bromo-2-((tert-butyoxy)-carboxyamino)benzoicacid (CAS No.1183031-46-0) stands as a cornerstone compound in modern chemical biology and pharmaceutical research.
Its unique structural features provide unparalleled flexibility for synthetic chemists to design novel therapeutic agents targeting diverse disease pathways.
As research continues to uncover new applications
and advancements in synthetic methodologies,
the significance
of this compound
is poised
to grow even further,
solidifying its role
as an indispensable tool
in drug discovery efforts worldwide.
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